Betahistine mesilate

• IUPAC Name: methanesulfonic acid;N-methyl-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C8H12N2.2CH4O3S/c1-9-7-5-8-4-2-3-6-10-8;2*1-5(2,3)4/h2-4,6,9H,5,7H2,1H3;2*1H3,(H,2,3,4)
• InChI Key: ZBJJDYGJCNTNTH-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=CC=N1.CS(=O)(=O)O.CS(=O)(=O)O
• Molecular Formula: C10H20N2O6S2
• Related CAS: 5638-76-6 (Parent)
• Molecular Weight: 328.4 g/mol
• CAS No.: 54856-23-4

Description

Betahistine mesylate is a histamine-like antivertigo medication primarily used to treat symptoms associated with Ménière’s disease, such as vertigo, tinnitus, and hearing loss . It was first registered in Europe in 1970 and is commonly prescribed for balance disorders . Betahistine mesylate is known for its ability to improve microcirculation in the inner ear, which helps alleviate the symptoms of vertigo .

Scientific Research Applications

Betahistine mesylate has a wide range of scientific research applications:

Chemistry: It is used as a model compound in studies involving histamine analogs and their interactions with histamine receptors.

Biology: Betahistine mesylate is studied for its effects on microcirculation and its potential to alleviate symptoms of balance disorders.

Medicine: It is widely used in the treatment of Ménière’s disease and other vestibular disorders.

Industry: Betahistine mesylate is used in the pharmaceutical industry for the development of antivertigo medications.

Mechanism of Action

Betahistine mesylate exerts its effects primarily through its action on histamine receptors. It is a weak agonist at histamine H1 receptors and a potent antagonist at histamine H3 receptors . This dual action leads to vasodilation and increased permeability in the blood vessels of the inner ear, which helps to reduce endolymphatic pressure and alleviate vertigo symptoms . Additionally, betahistine mesylate improves cerebral circulation by increasing blood flow in the internal carotid artery .

Similar Compounds:

Histamine: Betahistine is an analog of histamine and shares some pharmacological properties with it.

Aminoethylpyridine: This metabolite of betahistine has similar effects on ampullar receptors.

Hydroxyethylpyridine: Another metabolite with comparable properties.

Uniqueness: Betahistine mesylate is unique due to its dual action on histamine receptors, which makes it particularly effective in treating vertigo and balance disorders . Unlike other histamine analogs, betahistine mesylate has a well-established safety profile and is widely used in clinical practice .

Safety and Hazards

Betahistine Mesilate is toxic and contains a pharmaceutically active ingredient. It can cause moderate to severe irritation to the skin and eyes. It may exacerbate bronchial asthma and peptic ulcers.

Future Directions

Betahistine Mesilate is indicated for the reduction of recurrent vertigo episodes associated with Ménière’s disease in patients 18 years old and above. It is usually taken three times a day at first, and once the symptoms are under control, the dose may be reduced.

Biochemical Analysis

Biochemical Properties

Betahistine mesilate primarily interacts with histamine receptors in the body. It acts as a partial agonist at histamine H1 receptors and as an antagonist at histamine H3 receptors . This dual action helps increase histamine turnover and release, particularly in the central nervous system and vestibular system . This compound also increases blood flow in the inner ear by dilating precapillary sphincters, which helps alleviate symptoms of vertigo .

Cellular Effects

This compound influences various cellular processes, particularly in the inner ear and central nervous system. It increases cochlear blood flow and enhances histamine turnover in the vestibular system . This results in improved vestibular compensation and reduced symptoms of vertigo. This compound also affects cell signaling pathways by modulating histamine receptors, which can influence gene expression and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with histamine receptors. As a partial agonist at H1 receptors, it promotes vasodilation and increased permeability in the inner ear . As an antagonist at H3 receptors, it inhibits the negative feedback mechanism on histamine release, leading to increased histamine levels . This dual action helps restore balance and reduce vertigo symptoms in patients with Ménière’s disease .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has shown stability over time, with no significant degradation observed during long-term studies . Its effects on cellular function, particularly in the vestibular system, have been consistent over extended periods. Long-term treatment with this compound has been shown to reduce the frequency and severity of vertigo attacks in patients with Ménière’s disease .

Dosage Effects in Animal Models

Studies in animal models have shown that the effects of this compound vary with different dosages. Low doses (0.2 mg/kg) have been found to improve balance and vestibular compensation, while higher doses (2 mg/kg) result in more pronounced effects . Very high doses may lead to adverse effects, such as increased histamine release and potential toxicity .

Metabolic Pathways

This compound is primarily metabolized into 2-pyridylacetic acid, an inactive metabolite . The metabolism of this compound involves monoamine oxidase enzymes, which play a crucial role in its breakdown . This metabolic pathway ensures that this compound is efficiently processed and excreted from the body, minimizing the risk of accumulation and toxicity .

Transport and Distribution

This compound is rapidly absorbed and distributed within the body. It has a high bioavailability and low protein binding, allowing it to reach target tissues effectively . This compound is primarily transported to the inner ear and central nervous system, where it exerts its therapeutic effects . Its distribution is facilitated by its ability to cross the blood-brain barrier and reach the vestibular system .

Subcellular Localization

This compound primarily localizes to the inner ear and central nervous system, where it interacts with histamine receptors . Its subcellular localization is influenced by its ability to cross cell membranes and reach specific compartments, such as the vestibular nuclei . This targeted localization ensures that this compound exerts its effects precisely where needed, improving balance and reducing vertigo symptoms .

Preparation Methods

Synthetic Routes and Reaction Conditions: Betahistine mesylate can be synthesized by reacting betahistine with methanesulfonic acid. One method involves dissolving betahistine in ethanol, adding methanesulfonic acid, and then crystallizing the product by cooling . The reaction conditions typically involve heating the mixture to around 50°C and then cooling it to 0°C to obtain white crystals of betahistine mesylate .

Industrial Production Methods: In industrial settings, the preparation of betahistine mesylate involves similar steps but on a larger scale. The process includes dissolving betahistine in a suitable solvent, adding methanesulfonic acid, and then crystallizing the product under controlled temperature conditions . The crystallized product is then filtered and dried to obtain the final compound.

Chemical Reactions Analysis

Types of Reactions: Betahistine mesylate undergoes various chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: Betahistine can be oxidized to form 2-pyridylacetic acid, which is its primary metabolite.

Reduction: Reduction reactions are less common for betahistine mesylate due to its stable structure.

Substitution: Substitution reactions can occur at the amino group, where different substituents can be introduced.

Major Products: The major product formed from the oxidation of betahistine is 2-pyridylacetic acid . This metabolite is inactive and is excreted in the urine .